Cas no 886494-60-6 (1-[5-(2-AMINO-4-METHYL-PHENYL)-FURAN-2-YL]-ETHANONE)

• Product Name: 1-[5-(2-AMINO-4-METHYL-PHENYL)-FURAN-2-YL]-ETHANONE
• CAS No: 886494-60-6
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 5225253
• Update Time: 2026-03-07

1-[5-(2-AMINO-4-METHYL-PHENYL)-FURAN-2-YL]-ETHANONE Chemical and Physical Properties

Names and Identifiers

• 1-[5-(2-AMINO-4-METHYL-PHENYL)-FURAN-2-YL]-ETHANONE
• Ethanone, 1-[5-(2-amino-4-methylphenyl)-2-furanyl]-
• 1-(5-(2-Amino-4-methylphenyl)furan-2-yl)ethan-1-one

• Inchi： 1S/C13H13NO2/c1-8-3-4-10(11(14)7-8)13-6-5-12(16-13)9(2)15/h3-7H,14H2,1-2H3
• InChI Key： YFMXBCIGJHSJFN-UHFFFAOYSA-N
• SMILES： CC1C=CC(C2OC(C(C)=O)=CC=2)=C(N)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Additional information on 1-[5-(2-AMINO-4-METHYL-PHENYL)-FURAN-2-YL]-ETHANONE

1-[5-(2-AMINO-4-METHYL-PHENYL)-FURAN-2-YL]-ETHANONE: A Comprehensive Overview

The compound with CAS No 886494-60-6, commonly referred to as 1-[5-(2-amino-4-methyl-phenyl)-furan-2-yl]-ethanone, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a furan ring, an amino group, and a ketone functional group. The furan moiety, a five-membered aromatic ring with two double bonds, plays a crucial role in the molecule's reactivity and biological activity. The amino group (-NH₂) attached to the phenyl ring introduces additional functionality, making this compound versatile for various applications.

Recent studies have highlighted the potential of 1-[5-(2-amino-4-methyl-phenyl)-furan-2-yl]-ethanone as a precursor for synthesizing bioactive compounds. Researchers have explored its ability to undergo various transformations, such as nucleophilic additions and cyclizations, which are essential steps in drug discovery. For instance, the ketone group in this compound can serve as an electrophilic site for nucleophilic attacks, enabling the formation of complex structures with potential therapeutic applications.

The phenyl ring in the molecule is substituted with an amino group at the 2-position and a methyl group at the 4-position. This substitution pattern not only influences the molecule's electronic properties but also affects its solubility and stability. The methyl group introduces steric hindrance, which can modulate the reactivity of the amino group and the overall structure of the molecule. This makes 1-[5-(2-amino-4-methyl-phenyl)-furan-2-yl]-ethanone a valuable building block in organic synthesis.

In terms of synthesis, this compound can be prepared through a variety of methods, including condensation reactions and oxidation processes. One common approach involves the reaction of an appropriate aldehyde with an amine in the presence of a catalyst to form an imine intermediate, which is then subjected to further transformations to yield the final product. The choice of synthetic route depends on factors such as scalability, cost-effectiveness, and the desired purity of the final product.

From an applications perspective, 1-[5-(2-amino-4-methyl-phenyl)-furan-2-yl]-ethanone has shown promise in several areas. In medicinal chemistry, it has been used as a starting material for developing compounds with anti-inflammatory and antioxidant properties. Additionally, its ability to form stable complexes with metal ions makes it a candidate for coordination chemistry studies. Recent research has also explored its potential in materials science, particularly in the development of organic semiconductors.

The structural features of this compound make it highly suitable for further modifications to enhance its bioavailability and efficacy. For example, researchers have investigated the addition of hydrophilic groups to improve solubility without compromising its biological activity. Such modifications are critical for translating laboratory findings into clinically relevant compounds.

In conclusion, 1-[5-(2-amino-4-methyl-phenyl)-furan-2-yl]-ethanone (CAS No 886494-60-6) is a multifaceted compound with significant potential in organic synthesis and drug discovery. Its unique structure and functional groups provide ample opportunities for exploring new chemical reactions and developing innovative applications. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing various scientific disciplines.